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Compound of Interest

Compound Name: mGluR2 modulator 3

Cat. No.: B12401444 Get Quote

Essential Safety and Handling Guide for mGluR2
Modulator 3
This guide provides immediate and essential safety, handling, and disposal information for

researchers, scientists, and drug development professionals working with mGluR2 modulator
3. The information is compiled to ensure safe laboratory practices and to build trust by

providing value beyond the product itself.

Hazard Identification and Classification
According to the available Safety Data Sheet (SDS), mGluR2 modulator 3 is not classified as

a hazardous substance or mixture. However, it is crucial to handle all laboratory chemicals with

care and adhere to standard safety protocols.

GHS Classification: Not a hazardous substance or mixture.

Other Hazards: None known.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling mGluR2
modulator 3 to minimize exposure, regardless of its non-hazardous classification.
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PPE Category Recommendation

Eye/Face Protection
Safety glasses with side-shields conforming to

EN166 or NIOSH-approved equipment.[1]

Skin Protection

Handle with gloves. Gloves must be inspected

prior to use. Use proper glove removal

technique (without touching the glove's outer

surface) to avoid skin contact. Dispose of

contaminated gloves after use in accordance

with applicable laws and good laboratory

practices. Wash and dry hands.

Body Protection Laboratory coat.

Respiratory Protection

Respiratory protection is not required. Where

protection from nuisance levels of dusts are

desired, use type N95 (US) or type P1 (EN 143)

dust masks.

First-Aid Measures
In case of exposure, follow these first-aid measures.

Exposure Route First-Aid Procedure

Inhalation

If breathed in, move person into fresh air. If not

breathing, give artificial respiration. Consult a

physician.

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.
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Handling and Storage
Proper handling and storage are essential for maintaining the integrity of the compound and

ensuring a safe laboratory environment.

Precautions for Safe Handling:

Avoid formation of dust and aerosols.

Provide appropriate exhaust ventilation at places where dust is formed.

Handle in accordance with good industrial hygiene and safety practice.

Conditions for Safe Storage:

Keep container tightly closed in a dry and well-ventilated place.

Recommended storage temperature: Room temperature. For stock solutions, store at -20°C

for up to one month or -80°C for up to six months, protected from light.

Accidental Release Measures and Disposal
Accidental Release:

Use personal protective equipment.

Avoid dust formation. Avoid breathing vapors, mist, or gas.

Sweep up and shovel. Keep in suitable, closed containers for disposal.

Disposal:

Dispose of contents/container in accordance with local/regional/national/international

regulations.

Offer surplus and non-recyclable solutions to a licensed disposal company.
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Detailed experimental protocols for "mGluR2 modulator 3" are not publicly available.

Researchers should develop specific protocols based on their experimental design and in

accordance with their institution's safety guidelines. The following is a generalized workflow for

handling a solid compound.
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General Workflow for Handling mGluR2 Modulator 3
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Dispose of waste in designated containers

Remove and dispose of PPE properly

Wash hands thoroughly
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Caption: General laboratory workflow for handling mGluR2 modulator 3.
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mGluR2 Signaling Pathway Overview
mGluR2 is a G-protein coupled receptor that, upon activation, typically inhibits adenylyl

cyclase, leading to a decrease in intracellular cAMP levels. This modulation of the cAMP

pathway affects downstream signaling cascades and cellular functions.
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Caption: Simplified overview of the mGluR2 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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